Cas no 252573-77-6 (2-(E)-(4-Fluorophenyl)iminomethylphenol)
2-(E)-(4-Fluorophenyl)iminomethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-{(E)-[(4-fluorophenyl)imino]methyl}phenolQ: What is 2-{(E)-[(4-fluorophenyl)imino]methyl}phenol Q: What is the CAS Number of 2-{(E)-[(4-fluorophenyl)imino]methyl}phenol Q: What is the storage condition of 2-{(E)-[(4-fluorophenyl)imino]methyl}phenol Q: What are the applications of 2-{(E)-[(4-fluorophenyl)imino]methyl}phenol
- 2-(E)-(4-Fluorophenyl)iminomethylphenol
-
- Inchi: 1S/C13H10FNO/c14-11-5-7-12(8-6-11)15-9-10-3-1-2-4-13(10)16/h1-9,16H/b15-9+
- InChI Key: COFLOZFCNFCJFM-OQLLNIDSSA-N
- SMILES: N(=C/C1=CC=CC=C1O)\C1=CC=C(F)C=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
2-(E)-(4-Fluorophenyl)iminomethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F489620-100mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 100mg |
$121.00 | 2023-05-18 | ||
| TRC | F489620-250mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 250mg |
$270.00 | 2023-05-18 | ||
| TRC | F489620-500mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 500mg |
$465.00 | 2023-05-18 | ||
| TRC | F489620-1000mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 1g |
$ 650.00 | 2022-06-05 | ||
| TRC | F489620-1g |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 1g |
$ 800.00 | 2023-09-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | F489620-100mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 100mg |
¥1080.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | F489620-250mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 250mg |
¥2400.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | F489620-500mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 500mg |
¥4200.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | F489620-1000mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 1000mg |
¥7200.00 | 2023-09-15 | ||
| 1PlusChem | 1P01E4E6-500mg |
2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol |
252573-77-6 | 95% | 500mg |
$152.00 | 2024-05-20 |
2-(E)-(4-Fluorophenyl)iminomethylphenol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(E)-(4-Fluorophenyl)iminomethylphenol
Professional Introduction to 2-(E)-(4-Fluorophenyl)iminomethylphenol (CAS No. 252573-77-6)
2-(E)-(4-Fluorophenyl)iminomethylphenol, with the CAS number 252573-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique chemical and biological properties, making it a subject of extensive study in synthetic chemistry and drug discovery. The presence of a fluorophenyl group and an iminomethyl moiety imparts distinct reactivity and potential applications in medicinal chemistry.
The structural features of 2-(E)-(4-Fluorophenyl)iminomethylphenol make it a promising candidate for further exploration in the development of novel therapeutic agents. The fluorine atom in the 4-fluorophenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the iminomethyl group provides a versatile platform for further functionalization, allowing chemists to tailor the molecule for specific biological targets.
In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their favorable pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to improved bioavailability and reduced degradation. This has made compounds like 2-(E)-(4-Fluorophenyl)iminomethylphenol particularly attractive for the development of small-molecule drugs.
The synthesis of 2-(E)-(4-Fluorophenyl)iminomethylphenol involves intricate organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of key intermediates, such as 4-fluorobenzaldehyde, which is then coupled with appropriate phenolic derivatives. The iminomethyl group is introduced through condensation reactions, often employing dehydrating agents to facilitate the formation of the double bond.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules containing a fluorophenyl moiety may exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. The iminomethyl group further extends these possibilities by allowing for interactions with biological targets such as enzymes and receptors. This dual functionality makes 2-(E)-(4-Fluorophenyl)iminomethylphenol a versatile scaffold for drug design.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(E)-(4-Fluorophenyl)iminomethylphenol with greater accuracy. Molecular modeling techniques can simulate interactions between this compound and potential target proteins, providing insights into its mechanism of action. These simulations have been instrumental in guiding experimental efforts and optimizing lead compounds for clinical development.
The pharmaceutical industry has shown particular interest in developing fluorinated compounds due to their enhanced pharmacological properties. For instance, fluoroaromatics have been incorporated into drugs that target neurological disorders, where their ability to cross the blood-brain barrier is crucial. The unique structural features of 2-(E)-(4-Fluorophenyl)iminomethylphenol position it as a valuable building block for such applications.
In addition to its therapeutic potential, 2-(E)-(4-Fluorophenyl)iminomethylphenol may also find utility in materials science. Fluorinated compounds are known for their stability and resistance to environmental degradation, making them suitable for use in advanced materials and coatings. Research is ongoing to explore these applications further, leveraging the compound's versatile chemistry.
The synthesis and characterization of 2-(E)-(4-Fluorophenyl)iminomethylphenol have been supported by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed information about the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical use. High-resolution NMR spectra have confirmed the presence of key functional groups, while MS data verify the molecular weight and fragmentation patterns.
The future prospects for 2-(E)-(4-Fluorophenyl)iminomethylphenol are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a therapeutic agent. By combining experimental synthesis with computational modeling, scientists can accelerate the discovery process and bring new treatments to patients more quickly.
In conclusion, 2-(E)-(4-Fluorophenyl)iminomethylphenol (CAS No. 252573-77-6) represents an exciting opportunity in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further study. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a significant role in the development of next-generation drugs.
252573-77-6 (2-(E)-(4-Fluorophenyl)iminomethylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)